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Compound of Interest

Compound Name: EHT 1864

Cat. No.: B1671146 Get Quote

Essential Safety and Handling Guide for EHT
1864
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling EHT 1864, a potent inhibitor of the Rac family of Rho GTPases.[1]

[2][3][4][5] It is intended for researchers, scientists, and drug development professionals to

ensure safe laboratory practices and build confidence in chemical handling.

Hazard Identification and Personal Protective
Equipment (PPE)
EHT 1864 is classified as harmful if swallowed, causes skin irritation, causes serious eye

irritation, and may cause respiratory irritation.[6] Adherence to the following PPE guidelines is

mandatory to minimize exposure and ensure personal safety.

Summary of Required Personal Protective Equipment
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles or a

face shield used in

combination with safety

glasses.[7][8]

To protect against splashes

and aerosols of EHT 1864 that

can cause serious eye

irritation.[6]

Hand Protection
Chemically resistant gloves

(e.g., nitrile, neoprene).

To prevent skin contact, as

EHT 1864 is a skin irritant.[6]

Body Protection Laboratory coat.

To protect against

contamination of personal

clothing.[7]

Respiratory Protection

Use in a well-ventilated area or

with appropriate exhaust

ventilation (e.g., fume hood).

To avoid inhalation of dust or

aerosols, which may cause

respiratory irritation.[6]

Operational and Disposal Plans
Handling and Storage:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[6]

Wash hands thoroughly after handling.[6]

Do not eat, drink, or smoke when using this product.[6]

Use only outdoors or in a well-ventilated area.[6]

Store in a well-ventilated place and keep the container tightly closed.[6]

For long-term storage, it is recommended to store EHT 1864 at -20°C for up to six months or

-80°C for up to one year in a sealed container, away from moisture.[4]

First Aid Measures:

If on skin: Wash with plenty of soap and water.[6]
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If inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[6]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[6]

If swallowed: Rinse mouth.[6]

Spill and Disposal:

In case of a spill, avoid dust formation and ensure adequate ventilation.

Contaminated PPE and spill residue must be disposed of as hazardous chemical waste in

accordance with local regulations.[6][9]

Uncontaminated PPE can typically be discarded in regular trash.[9]

Signaling Pathway of EHT 1864
EHT 1864 is a specific inhibitor of the Rac subfamily of Rho GTPases, including Rac1, Rac1b,

Rac2, and Rac3.[1][2] It functions by binding to these GTPases and preventing their activation,

thereby inhibiting downstream signaling pathways involved in cell proliferation, migration, and

transformation.[1][3]
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Caption: Inhibition of Rac GTPases by EHT 1864 blocks downstream cellular processes.

Experimental Workflow for Handling EHT 1864
The following diagram outlines a general workflow for safely handling EHT 1864 in a laboratory

setting.
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2. Prepare Workspace
(Well-ventilated area/Fume hood)

3. Weigh/Measure EHT 1864

4. Prepare Stock/Working Solution

5. Perform Experiment

6. Decontaminate Workspace and Equipment

7. Doff PPE

8. Dispose of Contaminated Waste Properly
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Caption: Step-by-step workflow for the safe handling of EHT 1864.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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